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Introduction

Chlorination is a widely adopted method for disinfecting wastewater due to its efficacy and cost-
effectiveness. However, residual chlorine in the treated effluent can be toxic to aquatic life and
may lead to the formation of harmful disinfection byproducts. Therefore, dechlorination is a
critical step before the discharge of treated wastewater into the environment. Sodium
thiosulfate (Na=S20s) is a commonly used dechlorinating agent that effectively neutralizes
chlorine residuals. This document provides detailed application notes and experimental
protocols for the use of thiosulfate in wastewater dechlorination, intended for researchers,
scientists, and professionals in drug development who may encounter chlorinated wastewater
streams.

Chemical Principles

The dechlorination of wastewater using sodium thiosulfate involves the chemical reduction of
free and combined chlorine residuals to harmless chloride ions (CI~). The primary reactions are

as follows:

o Reaction with Free Chlorine (Hypochlorous Acid): 2Naz2S203 + HOCI| — Na2S40e + NaCl +
NaOH
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¢ Reaction with Monochloramine: Na2S203 + 4NH2Cl + 5H20 —» 2NaHSO4 + 4NH4Cl

The stoichiometry of the reaction between sodium thiosulfate and chlorine is influenced by the

pH of the wastewater.

Data Presentation

Table 1: Stoichiometric Ratios for Dechlorination with

Sodium Thiosulfate

Stoichiometric

Dechlorinating . Ratio
Chemical Formula . ] Reference
Agent (Thiosulfate:Chlori
ne)
Sodium Thiosulfate NazS20s3 2.225:1 (by weight) [1]

Note: In practice, an excess of the stoichiometric dosage is often required to achieve complete

and rapid dechlorination. Studies have shown that a 1.5x to 2x stoichiometric dose can

significantly improve the reduction of chlorine residue.[2][3]

ble 2: Infl [ hlorinati ici

pH Observation Reference
The dechlorination reaction is

Acidic generally faster under acidic [2]
conditions.
Effective dechlorination is

Neutral ) [2]
achieved.
The reaction rate may be

Alkaline slower compared to acidic [2]

conditions.

Note: The optimal pH for dechlorination should be determined experimentally for the specific

wastewater matrix.
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Experimental Protocols

Protocol 1: Evaluation of Dechlorination Efficiency of
Sodium Thiosulfate

Objective: To determine the optimal dose of sodium thiosulfate required to effectively
dechlorinate a wastewater sample.

Materials:

o Wastewater sample containing residual chlorine

e Sodium thiosulfate (Na=S20s3) solution of known concentration (e.g., 0.1 N)
e Glass beakers or Erlenmeyer flasks

o Magnetic stirrer and stir bars

o Pipettes and burette

» Reagents for residual chlorine determination (see Protocol 2)

Procedure:

o Sample Preparation: Collect a representative sample of the chlorinated wastewater to be
treated.

o |nitial Chlorine Measurement: Determine the initial total residual chlorine concentration of the
wastewater sample using the lodometric Titration Method (see Protocol 2).

o Dosage Calculation: Based on the initial chlorine concentration, calculate the volume of
sodium thiosulfate solution required for different stoichiometric ratios (e.g., 1x, 1.5x, 2x).

o Dechlorination Reaction: a. Dispense a known volume of the wastewater sample (e.g., 200
mL) into a series of beakers. b. While stirring, add the calculated volume of sodium
thiosulfate solution to each beaker to achieve the desired stoichiometric ratio. c. Allow the
reaction to proceed for a specific contact time (e.g., 15 minutes). The optimal contact time
may need to be determined experimentally.
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o Residual Chlorine Measurement: After the desired contact time, measure the final total
residual chlorine concentration in each beaker using the lodometric Titration Method
(Protocol 2).

o Data Analysis: Compare the final chlorine concentrations for each thiosulfate dose to
determine the most effective dosage for dechlorination.

Protocol 2: Determination of Total Residual Chlorine by
lodometric Titration (APHA 4500-CI B)

Objective: To quantify the total residual chlorine concentration in a water sample.

Principle: Chlorine liberates free iodine from a potassium iodide (KI) solution at a pH of 8 or
less. The liberated iodine is then titrated with a standard solution of sodium thiosulfate
(NazS20s3) using starch as an indicator. The reaction should be carried out at a pH between 3
and 4 for stoichiometric accuracy.[4]

Reagents:

Acetic Acid, glacial
o Potassium lodide (KI), crystals

o Standard Sodium Thiosulfate solution, 0.01 N: Dissolve 2.482 g of Na2S203-5H20 in boiled,
cooled distilled water and dilute to 1000 mL. Standardize against a primary standard like
potassium bi-iodate.

o Starch Indicator solution: Dissolve 1 g of soluble starch in 200 mL of hot distilled water.
Procedure:
e Sample Volume: Measure 200 mL of the water sample into a 500 mL Erlenmeyer flask.

 Acidification: Add 5 mL of glacial acetic acid to the flask to reduce the pH to between 3 and
4.

 lodine Liberation: Add approximately 1 g of potassium iodide crystals to the flask and mix.
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o Titration: Titrate the liberated iodine with 0.01 N sodium thiosulfate solution until the yellow
color of the iodine almost disappears.

¢ Indicator Addition: Add 1 mL of starch indicator solution. The solution will turn blue.
+ Endpoint: Continue the titration until the blue color disappears.
o Calculation: Total Residual Chlorine (mg/L) = (A x N x 35.45) / mL of sample Where:
o A= mL of titrant (sodium thiosulfate) used
o N = Normality of sodium thiosulfate solution
Precautions:
o Perform the analysis immediately after sample collection as chlorine is unstable.[4]
+ Avoid exposure of the sample to sunlight and agitation.[4]

+ Interferences can be caused by other oxidizing agents like manganese oxides.[4]
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Caption: Chemical reaction pathway for the dechlorination of wastewater using sodium
thiosulfate.
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Caption: Experimental workflow for evaluating the efficiency of thiosulfate dechlorination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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